KJCFSNXVMJPHHJ-UHFFFAOYSA-N
Description
Such compounds often exhibit unique physicochemical properties, including enhanced metabolic stability and lipophilicity due to the trifluoromethyl group .
Properties
Molecular Formula |
C21H14Cl2N4O3S |
|---|---|
Molecular Weight |
473.328 |
InChI |
InChI=1S/C21H14Cl2N4O3S/c1-10(28)30-20-15-8-11-7-13(29-2)4-6-17(11)24-19(15)31-21-25-18(26-27(20)21)14-5-3-12(22)9-16(14)23/h3-9,20H,1-2H3 |
InChI Key |
KJCFSNXVMJPHHJ-UHFFFAOYSA-N |
SMILES |
CC(=O)OC1C2=C(N=C3C=CC(=CC3=C2)OC)SC4=NC(=NN14)C5=C(C=C(C=C5)Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Bioactivity
- Trifluoromethylpyridine Derivatives (e.g., CAS 871826-12-9) : These compounds demonstrate enhanced metabolic stability due to the electron-withdrawing trifluoromethyl group, making them valuable in designing CNS-targeted drugs .
- Dichlorotriazine Derivatives (e.g., CAS 918538-05-3): Known for their antimicrobial properties, these compounds inhibit bacterial growth by targeting essential enzymes .
Pharmacokinetic Profiles
- CAS 871826-12-9 : Exhibits low P-gp substrate liability, reducing efflux-mediated resistance in therapeutic use .
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